![molecular formula C11H19Cl2N3O B3095730 N1-[4-(Dimethylamino)phenyl]-beta-alaninamide dihydrochloride CAS No. 1269039-52-2](/img/structure/B3095730.png)
N1-[4-(Dimethylamino)phenyl]-beta-alaninamide dihydrochloride
Overview
Description
N1-[4-(Dimethylamino)phenyl]-beta-alaninamide dihydrochloride is a chemical compound with the CAS Number: 1269039-52-2. It has a molecular weight of 280.2 and its IUPAC name is 3-amino-N-[4-(dimethylamino)phenyl]propanamide dihydrochloride . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for N1-[4-(Dimethylamino)phenyl]-beta-alaninamide dihydrochloride is 1S/C11H17N3O.2ClH/c1-14(2)10-5-3-9(4-6-10)13-11(15)7-8-12;;/h3-6H,7-8,12H2,1-2H3,(H,13,15);2*1H . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
N1-[4-(Dimethylamino)phenyl]-beta-alaninamide dihydrochloride is a solid at room temperature . It has a molecular weight of 280.2 .Scientific Research Applications
Chemical Synthesis
“N1-[4-(Dimethylamino)phenyl]-beta-alaninamide dihydrochloride” is used in the synthesis of various organic compounds . It’s a building block in chemical synthesis, contributing its unique structure to the final product .
Electroluminescence Performances
This compound has been used in the study of electroluminescence performances of certain polymers . Specifically, it was used in the synthesis of silole monomers, which were then incorporated into copolymers. These copolymers showed green emissions and were used in the fabrication of polymer light-emitting diodes .
Organic Catalysis
Organic phosphorous derivatives, which can be synthesized using this compound, have wide applications in organic catalysis . These catalysts can facilitate a variety of chemical reactions, improving their efficiency and selectivity .
Medicinal Chemistry
The compound also finds use in medicinal chemistry . While the specific applications in this field are not detailed in the available resources, it’s likely that it’s used in the synthesis of pharmaceuticals or in research related to drug development .
Materials Science
In the field of materials science, this compound is used in the development of new materials . For instance, it might be used in the synthesis of polymers with specific properties, such as light-emitting polymers .
Research and Development
As a specialized chemical, “N1-[4-(Dimethylamino)phenyl]-beta-alaninamide dihydrochloride” is likely used in various research and development contexts . Researchers in fields like organic chemistry, materials science, and medicinal chemistry might use this compound to explore new reactions, synthesize new compounds, or study the properties of materials .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of N1-[4-(Dimethylamino)phenyl]-beta-alaninamide dihydrochloride are currently unknown. This compound is relatively new and research is ongoing to identify its specific targets and their roles .
Mode of Action
As research progresses, we will gain a better understanding of how this compound interacts with its targets and the resulting changes that occur .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
The molecular and cellular effects of N1-[4-(Dimethylamino)phenyl]-beta-alaninamide dihydrochloride’s action are currently under investigation. As more research is conducted, we will gain a clearer understanding of these effects .
properties
IUPAC Name |
3-amino-N-[4-(dimethylamino)phenyl]propanamide;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17N3O.2ClH/c1-14(2)10-5-3-9(4-6-10)13-11(15)7-8-12;;/h3-6H,7-8,12H2,1-2H3,(H,13,15);2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JMZNWRBOLXPBDA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)NC(=O)CCN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-[4-(Dimethylamino)phenyl]-beta-alaninamide dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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